Cas no 1346692-07-6 (5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde)

5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde structure
1346692-07-6 structure
Product Name:5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde
CAS No:1346692-07-6
MF:C12H7ClFNO
MW:235.641485452652
CID:1033658
PubChem ID:71303493
Update Time:2025-07-24

5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Chloro-2-fluorophenyl)nicotinaldehyde
    • 5-(3-Chloro-2-fluorophenyl)nicotildehyde
    • 5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde
    • EN300-716054
    • DTXSID90744966
    • 1346692-07-6
    • Inchi: 1S/C12H7ClFNO/c13-11-3-1-2-10(12(11)14)9-4-8(7-16)5-15-6-9/h1-7H
    • InChI Key: ICAULKHVHCCVQT-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1F)C1C=NC=C(C=O)C=1

Computed Properties

  • Exact Mass: 235.0200197g/mol
  • Monoisotopic Mass: 235.0200197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 30Ų

5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019119999-1g
5-(3-Chloro-2-fluorophenyl)nicotinaldehyde
1346692-07-6 95%
1g
522.24 USD 2021-06-16
Chemenu
CM177793-1g
5-(3-chloro-2-fluorophenyl)nicotinaldehyde
1346692-07-6 95%
1g
$594 2021-08-05
Chemenu
CM177793-1g
5-(3-chloro-2-fluorophenyl)nicotinaldehyde
1346692-07-6 95%
1g
$594 2022-06-13
Enamine
EN300-716054-1.0g
5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde
1346692-07-6
1g
$0.0 2023-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5229-100MG
5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde
1346692-07-6 95%
100MG
¥ 1,029.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5229-250MG
5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde
1346692-07-6 95%
250MG
¥ 1,650.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5229-500MG
5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde
1346692-07-6 95%
500MG
¥ 2,745.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5229-1G
5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde
1346692-07-6 95%
1g
¥ 4,118.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5229-5G
5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde
1346692-07-6 95%
5g
¥ 12,355.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5229-10G
5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde
1346692-07-6 95%
10g
¥ 20,592.00 2023-04-04

Additional information on 5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde

Recent Advances in the Study of 5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde (CAS: 1346692-07-6)

The compound 5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde (CAS: 1346692-07-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of 5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde as a key intermediate in the development of novel kinase inhibitors. Researchers have reported improved synthetic routes that enhance yield and purity, making the compound more accessible for further pharmacological evaluation. The compound's unique structural features, including the chloro-fluorophenyl and pyridine-carbaldehyde moieties, are believed to contribute to its selective binding to specific kinase targets.

In vitro studies have demonstrated promising activity of 5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde against several cancer cell lines, particularly those resistant to conventional therapies. Mechanistic investigations suggest that the compound may act through the inhibition of key signaling pathways involved in cell proliferation and survival. These findings position it as a potential lead compound for the development of next-generation anticancer agents.

Beyond oncology applications, recent research has explored the compound's potential in treating inflammatory and neurodegenerative diseases. Preliminary data indicate that derivatives of 5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde show modulatory effects on inflammatory cytokines and neuroprotective properties in cellular models of neurodegeneration. These findings open new avenues for therapeutic development in these challenging disease areas.

Structure-activity relationship (SAR) studies have been particularly fruitful, with researchers identifying critical modifications that enhance both potency and selectivity. The 3-chloro-2-fluorophenyl group appears crucial for target engagement, while modifications to the pyridine-carbaldehyde moiety can fine-tune pharmacokinetic properties. These insights are guiding the design of improved derivatives with better drug-like characteristics.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Current research efforts are addressing issues related to bioavailability, metabolic stability, and potential off-target effects. Advanced computational modeling and high-throughput screening approaches are being employed to optimize the compound's profile for further development.

In conclusion, 5-(3-chloro-2-fluorophenyl)pyridine-3-carbaldehyde represents a versatile scaffold with significant potential across multiple therapeutic areas. The ongoing research on this compound (CAS: 1346692-07-6) continues to yield valuable insights that may contribute to the development of novel treatments for various diseases. Future studies will likely focus on advancing the most promising derivatives through preclinical evaluation and potentially into clinical trials.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.